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Compound of Interest

Compound Name: Nickel octaethylporphyrin

Cat. No.: B1677100

An In-depth Technical Guide to Nickel(ll) Octaethylporphyrin for Researchers and Drug
Development Professionals

This guide provides comprehensive technical information on Nickel(ll) Octaethylporphyrin (Ni-
OEP), a synthetic porphyrin with significant applications in catalysis and materials science. Its
relevance to the pharmaceutical industry lies in its catalytic activity, particularly in cross-
coupling reactions, which are fundamental to the synthesis of complex organic molecules and
active pharmaceutical ingredients.

Chemical Identity and Properties

Nickel(ll) Octaethylporphyrin is a reddish-purple crystalline solid.[1] It is a metalloporphyrin
where a nickel(ll) ion is chelated by the tetrapyrrole macrocycle of octaethylporphyrin.

CAS Number: 24803-99-4[2][3][4][5][6][7]

Synonyms: Ni-OEP complex, 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine nickel(11)[2][5]

Chemical Data Summary

The following table summarizes the key chemical and physical properties of Nickel(Il)
Octaethylporphyrin.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1677100?utm_src=pdf-interest
https://www.scielo.br/j/aabc/a/3pRFX8vZg7JFdyN7rjHCvVG/?format=html&lang=en
https://www.mdpi.com/1422-0067/23/1/320
https://www.researchgate.net/figure/H-NMR-spectrum-of-NiIIN-CH-3-CHOTPP-in-CDCl-3-at-298-K_fig1_329780276
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-octaethylporphyrin
https://webbook.nist.gov/cgi/inchi?ID=C24803994&Mask=2000
https://pubmed.ncbi.nlm.nih.gov/37341271/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/269948
https://www.mdpi.com/1422-0067/23/1/320
https://webbook.nist.gov/cgi/inchi?ID=C24803994&Mask=2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C36Ha4NaNi [L131141511 7]
Molecular Weight 591.45 g/mol [41051[7]

Reddish-brown to purple
Appearance ) [1]
crystalline powder

Melting Point >300 °C [5]

B Soluble in organic solvents like
Solubility [1]
chloroform and toluene

Amax 392 nm [51[7]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of Nickel(ll)
Octaethylporphyrin are crucial for its application in research and development.

Synthesis of Nickel(ll) Octaethylporphyrin

The synthesis of Nickel(ll) Octaethylporphyrin is typically achieved through the metalation of
the free-base octaethylporphyrin (H20EP) with a nickel(ll) salt.[5]

Materials:

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine (H2OEP)

Nickel(ll) acetylacetonate or Nickel(ll) acetate

High-boiling point solvent (e.g., N,N-Dimethylformamide (DMF) or tetrachloroethane)

Methanol

Deionized water

Procedure:
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 In a round-bottom flask equipped with a reflux condenser, dissolve octaethylporphyrin in the
chosen high-boiling point solvent.

e Add an excess of the nickel(ll) salt (typically 5-10 equivalents) to the solution.

e Heat the reaction mixture to reflux and monitor the progress of the reaction using UV-Vis
spectroscopy. The reaction is complete when the characteristic four Q-bands of the free-
base porphyrin are replaced by the two Q-bands of the metalloporphyrin.

e Once the reaction is complete, cool the mixture to room temperature.
» Add deionized water to precipitate the crude product.

o Collect the solid by vacuum filtration and wash thoroughly with deionized water followed by
methanol to remove unreacted nickel salts and other impurities.

e Dry the product under vacuum.

Purification

Purification of the synthesized Nickel(Il) Octaethylporphyrin is essential to remove any
unreacted starting material and by-products.

Method: Column Chromatography

e Prepare a silica gel column using a suitable solvent system, such as
dichloromethane/hexane.

o Dissolve the crude product in a minimal amount of dichloromethane.
» Load the solution onto the silica gel column.

o Elute the column with the chosen solvent system, gradually increasing the polarity if
necessary.

e Collect the main colored fraction, which corresponds to the Nickel(ll) Octaethylporphyrin.
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» Evaporate the solvent from the collected fraction under reduced pressure to obtain the
purified product.

Characterization

The identity and purity of the synthesized Nickel(ll) Octaethylporphyrin can be confirmed using
various spectroscopic techniques.

2.3.1. UV-Visible Spectroscopy

UV-Vis spectroscopy is used to confirm the metalation of the porphyrin. The spectrum of
Nickel(Il) Octaethylporphyrin in a solvent like dichloromethane typically shows a strong Soret
band around 400 nm and two weaker Q-bands between 500 and 600 nm.

Procedure:

» Prepare a dilute solution of the purified product in dichloromethane.

e Record the absorption spectrum from 300 to 700 nm using a UV-Vis spectrophotometer.
o Confirm the presence of the characteristic Soret and Q-bands for Ni-OEP.

2.3.2. 'H NMR Spectroscopy

H NMR spectroscopy provides information about the structure of the molecule. Due to the
diamagnetic nature of the nickel(ll) center in a square planar geometry, sharp NMR signals are
expected.

Procedure:

e Dissolve a small amount of the purified product in a deuterated solvent such as chloroform-d
(CDCls).

e Acquire the *H NMR spectrum.

e The spectrum should show characteristic signals for the meso-protons and the ethyl group
protons.
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2.3.3. Mass Spectrometry
Mass spectrometry is used to confirm the molecular weight of the compound.
Procedure:

o Prepare a sample of the purified product for mass spectrometry analysis (e.g., using MALDI-
TOF or ESI techniques).

e Acquire the mass spectrum.

e The spectrum should show a prominent peak corresponding to the molecular ion
[C3eHaaNaNi]*.

Application in Drug Development: Catalytic Cross-
Coupling

Nickel-based catalysts have gained popularity in cross-coupling reactions, which are vital for
the synthesis of many pharmaceutical compounds.[8] These reactions form carbon-carbon and
carbon-heteroatom bonds, enabling the construction of complex molecular architectures. While
nickel octaethylporphyrin itself may not be the direct catalyst in all drug synthesis, the
fundamental principles of nickel catalysis are highly relevant.

Generalized Nickel-Catalyzed Cross-Coupling Cycle

The following diagram illustrates a generic catalytic cycle for a nickel-catalyzed cross-coupling
reaction, a process central to modern drug discovery. This type of reaction allows for the
efficient formation of carbon-carbon bonds, a critical step in the synthesis of complex organic
molecules.[8][9][10]
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A generalized catalytic cycle for nickel-catalyzed cross-coupling reactions.

This workflow begins with an active Ni(0) catalyst which undergoes oxidative addition with an
organic halide (R*-X). The resulting Ni(ll) intermediate then undergoes transmetalation with an
organometallic reagent (R2-M). The final step is reductive elimination, which forms the desired
carbon-carbon bond (R!-R?) and regenerates the active Ni(0) catalyst, allowing the cycle to
continue. The efficiency and selectivity of such catalytic systems are paramount in the
synthesis of novel drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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